Echinulin

• IUPAC Name: (3S,6S)-3-methyl-6-[[2-(2-methylbut-3-en-2-yl)-5,7-bis(3-methylbut-2-enyl)-1H-indol-3-yl]methyl]piperazine-2,5-dione
• InChI: InChI=1S/C29H39N3O2/c1-9-29(7,8)26-23(16-24-28(34)30-19(6)27(33)31-24)22-15-20(12-10-17(2)3)14-21(25(22)32-26)13-11-18(4)5/h9-11,14-15,19,24,32H,1,12-13,16H2,2-8H3,(H,30,34)(H,31,33)/t19-,24-/m0/s1
• InChI Key: DIKMWTRJIZQJMY-CYFREDJKSA-N
• Canonical SMILES: CC1C(=O)NC(C(=O)N1)CC2=C(NC3=C(C=C(C=C23)CC=C(C)C)CC=C(C)C)C(C)(C)C=C
• Isomeric SMILES: C[C@H]1C(=O)N[C@H](C(=O)N1)CC2=C(NC3=C(C=C(C=C23)CC=C(C)C)CC=C(C)C)C(C)(C)C=C
• Molecular Formula: C29H39N3O2
• Molecular Weight: 461.6 g/mol
• CAS RN: 1859-87-6

Description

Echinulin is a cyclic dipeptide carrying a triprenylated indole moiety. It contributes to the activation of T cell subsets, leading to NF-κB activation. This compound exerts its immune roles by the NF-κB pathway and has the potential to serve as an immunotherapeutic agent.

Synthesis Analysis

The ability to generate cyclic dipeptide-related molecules was discovered upon analysis of the metabolites from fungal fermentation. A gene cluster containing NRPS, which was predicted to be involved in the synthesis of Cyclo-TA, was identified through analysis of the genomic data.

Molecular Structure Analysis

This compound has a molecular formula of C29H39N3O2. It is a cyclic dipeptide carrying a triprenylated indole moiety. The molecular weight is 461.64.

Chemical Reactions Analysis

The Eurotium cristatum NWAFU-1 fungus, which produces this compound-related cyclic dipeptide molecules, was isolated from Jing-Wei Fu brick tea. The cirC gene, encoding an NRPS, was cloned from E. Cristatum NWAFU-1 and transferred it into the heterologous host Aspergillus oryzae.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 461.64 and a molecular formula of C29H39N3O2. It is a cyclic dipeptide carrying a triprenylated indole moiety.

Scientific Research Applications

Biosynthesis and Structural Analysis

• Biosynthetic Pathways : Echinulin, an this compound family alkaloid, is synthesized through specific biochemical pathways involving the Aspergillus species. For instance, studies have shown the role of cytochrome P450 enzyme and prenyltransferase in the formation of this compound and its analogues in Aspergillus ruber (Nies & Li, 2020). Additionally, two prenyltransferases, EchPT1 and EchPT2, have been identified as key enzymes in a consecutive prenylation cascade, leading to the formation of various prenylated derivatives of this compound (Wohlgemuth et al., 2017).

• Structural Analysis and Biogenesis : Research has also explored the structural aspects and biogenetic hypotheses of this compound. Studies on the rearrangement of 1-allylindoles have led to insights into the possible biogenetic mechanisms of this compound-type compounds (Inada et al., 1976).

Immunomodulatory Properties

• Immunomodulation : this compound has been investigated for its immunomodulatory effects. For instance, a study evaluated the impact of this compound on T cells, highlighting its role in activating the NF-κB signaling pathway, which is crucial for immune responses (Yan et al., 2017).

Potential for Biotechnological Applications

• Biotechnological Interest : this compound, like other echinoderms, holds significant potential as a source of bioactive molecules for biotechnological applications. This includes potential uses in cancer research, antibiotic properties, and technical applications such as antifouling substances (Petzelt, 2005).

Neuroprotective Activities

• Neuroprotection : Studies have identified neuroprotective activities in this compound-related compounds. For instance, this compound derivatives exhibited protective effects in various in vitro models of Parkinson’s disease (Smetanina et al., 2019).

Antimycobacterial Properties

• Antimycobacterial Activity : this compound has demonstrated antimycobacterial properties, showing activity against Mycobacterium tuberculosis, which is of significant interest in the development of new antimicrobial agents (Kanokmedhakul et al., 2002).

Mechanism of Action

Target of Action

• Echinulin is a cyclic dipeptide carrying a triprenylated indole moiety . Its primary targets are not fully elucidated, but it contributes to the activation of T cell subsets, leading to NF-κB activation. This activation occurs through the NF-κB pathway, which plays a crucial role in immune responses .

Mode of Action

• This compound interacts with its targets, likely involving cell membrane components. However, the exact mechanism remains unknown. The presence and position of double bonds in its long carbon chain substitutions significantly impact its antimicrobial and antiprotozoal activities .

Biochemical Pathways

• This compound’s downstream effects involve the suppression of pro-inflammatory mediators and cytokines, including NO, PGE2, TNF-α, and IL-1β. It also reduces the expression of iNOS and COX-2 in macrophages, indicating anti-inflammatory properties .

Result of Action

• This compound’s action leads to immune modulation, anti-inflammatory effects, and potential antiviral activity against hepatitis C virus . Its impact on cellular processes likely extends beyond these aspects.

Safety and Hazards

Echinulin is not classified as a hazardous substance or mixture. In case of inhalation, skin contact, eye contact, or ingestion, specific first aid measures should be taken.

Future Directions

Neoechinulin A, a related compound, has shown potential as a promising SARS-CoV-2 Mpro inhibitor. It has also exhibited neuroprotective activity in 6-OHDA-, paraquat-, and rotenone-induced in vitro models of Parkinson’s disease. Further toxicological and clinical trials are needed to improve the phyto-pharmacological profile of neoquinolines.

Q & A

Q1: What is the molecular formula and weight of echinulin?

A1: this compound possesses the molecular formula C₂₉H₃₉N₃O₂ and a molecular weight of 473.65 g/mol. []

Q2: What spectroscopic data is available for characterizing this compound?

A2: Comprehensive 1H and 13C NMR spectral studies, including 1H-1H correlation, long-range 13C-1H correlation (HMBC and HMQC), and NOESY, have been employed to confirm the structure of this compound and assign specific carbon and proton signals. Additionally, mass spectral analysis has been utilized for structural elucidation. []

Q3: How is this compound biosynthesized?

A3: this compound biosynthesis involves a fascinating sequential prenylation cascade. The process begins with the prenylation of cyclo-L-alanyl-L-tryptophanyl. [] Two key enzymes, EchPT1 and EchPT2, govern this cascade in Aspergillus ruber. [, ] EchPT1 catalyzes the initial prenylation step, producing prethis compound. The remarkable EchPT2 then orchestrates the attachment of up to three dimethylallyl units to prethis compound and its dehydro forms, neoechinulins A and B. This results in the formation of a diverse array of at least 23 derivatives with varying prenylation patterns. []

Q4: What is the role of reverse prenylation in this compound biosynthesis?

A4: Studies using labeled precursors have revealed that the aromatic isoprenylation at the 5- and 7-positions of the indole ring occurs with inversion of configuration at the allylic pyrophosphate, a characteristic of reverse prenylation. []

Q5: What is the significance of EchPT2 in this compound biosynthesis?

A5: EchPT2 plays a unique role in generating structural diversity within the this compound family. Its ability to catalyze consecutive prenylations on multiple substrates contributes to the wide array of this compound derivatives observed. []

Q6: What biological activities have been reported for this compound and its derivatives?

A6: this compound and its derivatives have demonstrated a range of biological activities, including:

• Antioxidant activity: Several this compound derivatives, such as neothis compound A, exhibit radical scavenging activity against DPPH radicals. [, , , ]
• Cytoprotective activity: Neothis compound B has shown cytoprotective effects against rotenone-induced damage in a Parkinson's disease model. []
• Neuroprotective activity: (+)-Cryptoechinuline B, a specific enantiomer of cryptoechinuline B, displays neuroprotective properties in various in vitro Parkinson's disease models. []
• Immune modulation: this compound has been reported to activate T cells in humans, potentially through the NF-κB signaling pathway. []
• Antimycobacterial activity: this compound exhibited activity against Mycobacterium tuberculosis in vitro. []

Q7: Are there any potential applications of this compound in drug discovery?

A7: The diverse biological activities of this compound and its derivatives make them attractive candidates for drug discovery efforts. For instance, the neuroprotective effects of certain enantiomers like (+)-cryptoechinuline B warrant further investigation for potential therapeutic applications in neurodegenerative diseases like Parkinson's disease. []

Q8: Has this compound shown potential as a SARS-CoV-2 Mpro inhibitor?

A8: Recent in vitro and in silico studies have identified neothis compound A, an this compound derivative, as a promising SARS-CoV-2 main protease (Mpro) inhibitor. It exhibited potent inhibitory activity against Mpro, comparable to the reference standard GC376. Molecular docking and molecular dynamics simulations provided insights into the potential binding mode and interactions of neothis compound A with Mpro. []

Q9: What is known about the toxicity of this compound?

A9: While this compound exhibits various biological activities, it's crucial to acknowledge its potential toxicity. Studies have shown that this compound can be toxic to rabbits. [, ] Additionally, mice exhibited aversion to water containing this compound at certain concentrations. [] These findings underscore the need for careful assessment of the safety profile of this compound and its derivatives before considering any potential therapeutic applications.

Q10: What analytical methods are employed to characterize and quantify this compound?

A10: Various analytical techniques are used to study this compound, including:* Chromatography: High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is commonly used for separation, identification, and quantification of this compound and its derivatives in complex mixtures. [, , ] * Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy, including 1D and 2D techniques, plays a crucial role in elucidating the structure and stereochemistry of this compound and its derivatives. []* Mass Spectrometry: High-resolution mass spectrometry (HRMS) provides accurate mass measurements, aiding in the identification and characterization of this compound and its derivatives. [, ]